Cas no 263389-44-2 (Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 263389-44-2
• MF: C₁₃H₁₁NO₂S₂
• MW: 277.36194062233
• CID: 239495
• PubChem ID: 11022211
• Update Time: 2025-05-21

Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• a-(p-Tolylsulfonyl)-a-(thien-3-yl)methyl isocyanide
• 3-[isocyano[(4-methylphenyl)sulfonyl]methyl]Thiophene
• α-(p-Tolylsulfonyl)-a-(thien-3-yl)methyl)isocyanide
• 3-[isocyano-(4-methylphenyl)sulfonylmethyl]thiophene
• GAHAOIVMWHDBMX-UHFFFAOYSA-N
• SCHEMBL5760798
• FT-0604140
• 263389-44-2
• 3-(Isocyano(tosyl)methyl)thiophene
• 3-[1-isocyano-1-(toluene-4-sulfonyl)-methyl]-thiophene
• G63345
• DB-067612
• Thiophene, 3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-

• Inchi： 1S/C13H11NO2S2/c1-10-3-5-12(6-4-10)18(15,16)13(14-2)11-7-8-17-9-11/h3-9,13H,1H3
• InChI Key： GAHAOIVMWHDBMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1=CSC=C1)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 277.02312094g/mol
• Monoisotopic Mass: 277.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.1Ų

Additional information on Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-

Research Brief on Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS: 263389-44-2) in Chemical Biology and Pharmaceutical Applications

Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]-, with the CAS number 263389-44-2, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and isocyano functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to harness its full pharmacological potential.

The synthesis of Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity. The presence of the isocyano group and the sulfonyl moiety in the molecule has been identified as critical for its biological activity, particularly in interacting with cellular targets such as enzymes and receptors.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to develop novel antibiotics. Additionally, preliminary in vitro studies have shown that Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Another area of interest is the compound's role in modulating inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed that the compound could effectively inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings underscore the compound's potential as a lead molecule for developing anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Current efforts are directed toward structural modifications to enhance these properties while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the goal of advancing the compound to preclinical testing.

In conclusion, Thiophene,3-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS: 263389-44-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued research and development efforts are expected to yield more insights into its mechanisms of action and therapeutic utility, paving the way for its eventual clinical application.